Cas no 1797160-39-4 (ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate)

• Product Name: ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate
• CAS No: 1797160-39-4
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5371335
• Update Time: 2025-06-08

ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-3-20-16(18)17-11-5-4-6-14(12-17)13-7-9-15(19-2)10-8-13/h7-10,14H,3-6,11-12H2,1-2H3
• InChI Key： OQJYGPVNIQMPPI-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCCCC(C2=CC=C(OC)C=C2)C1

Additional information on ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate

Comprehensive Overview of Ethyl 3-(4-Methoxyphenyl)azepane-1-carboxylate (CAS No. 1797160-39-4)

Ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate (CAS No. 1797160-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azepane core and 4-methoxyphenyl substitution, is widely studied for its potential applications in drug discovery and material science. Its molecular structure combines a seven-membered azepane ring with an ethyl carboxylate ester and a methoxyphenyl group, making it a versatile intermediate for synthetic modifications.

In recent years, the demand for azepane derivatives has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in the 3-(4-methoxyphenyl)azepane scaffold for its potential to modulate biological targets. The ethyl carboxylate moiety further enhances its solubility and reactivity, making it a valuable building block for medicinal chemistry. As the pharmaceutical industry shifts toward personalized medicine, compounds like ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate are increasingly explored for their tunable properties.

The synthesis of CAS No. 1797160-39-4 typically involves multi-step organic reactions, including reductive amination and esterification. Its purity and stability are critical for reproducible results in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. Given the growing interest in heterocyclic compounds, this molecule is often referenced in patents and academic papers focusing on neuropharmacology and kinase inhibition.

From an industrial perspective, ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate is also investigated for its potential in agrochemicals and specialty chemicals. Its methoxy group contributes to electron-rich aromatic systems, which are pivotal in designing light-sensitive materials. Furthermore, the compound's compatibility with green chemistry principles aligns with the global push for sustainable synthesis methods. Researchers are optimizing catalytic processes to reduce waste and improve yield, addressing key concerns in modern chemical manufacturing.

In summary, ethyl 3-(4-methoxyphenyl)azepane-1-carboxylate (CAS No. 1797160-39-4) represents a promising candidate for diverse applications. Its structural features and adaptability make it a subject of ongoing research, particularly in drug development and functional materials. As scientific inquiries into azepane-based compounds expand, this molecule is poised to play a pivotal role in advancing innovation across multiple disciplines.